Cas no 1006483-57-3 (4-amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1006483-57-3
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• MDL: MFCD04969412
• CID: 5205016
• PubChem ID: 19620331
• Update Time: 2026-03-06

4-amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide

• MDL： MFCD04969412
• Inchi： 1S/C9H16N4O/c1-3-4-5-11-9(14)8-7(10)6-12-13(8)2/h6H,3-5,10H2,1-2H3,(H,11,14)
• InChI Key： QBQQXEMVEQXSOP-UHFFFAOYSA-N
• SMILES： N1(C)C(C(NCCCC)=O)=C(N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide

4-Amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1006483-57-3)

4-Amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1006483-57-3) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in medicinal chemistry. The structure of this compound features a pyrazole ring, a carboxamide group, and an aminoalkyl substituent, making it a versatile scaffold for further functionalization and biological evaluation.

The pyrazole ring is a five-membered heterocyclic structure containing two nitrogen atoms, which contributes to its unique electronic properties and reactivity. In the case of 4-amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide, the amino group at position 4 and the N-butyl substituent on the carboxamide group play crucial roles in determining its chemical reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties and bioavailability of pyrazole-based compounds.

One of the most promising applications of 4-amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide lies in its potential as a lead compound for drug development. Researchers have explored its activity against various enzymes and receptors, particularly in the context of anti-inflammatory and antitumor therapies. For instance, studies have demonstrated that this compound exhibits selective inhibition of certain kinases, making it a valuable tool in the design of targeted therapies for cancer treatment.

In addition to its biological significance, 4-amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide has also been investigated for its synthetic versatility. The presence of reactive groups such as the amino and carboxamide functionalities allows for further derivatization, enabling the creation of libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying novel bioactive agents with improved potency and selectivity.

Recent advancements in computational chemistry have further enhanced our understanding of 4-amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide's molecular interactions. By employing molecular docking studies, researchers have been able to predict its binding modes with various therapeutic targets, providing valuable insights into its mechanism of action. These computational tools have also facilitated the optimization of its chemical structure to improve its pharmacodynamic properties.

The synthesis of 4-amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and amide formations. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcomes. Recent publications have reported optimized synthetic routes that enhance yield and purity, making this compound more accessible for large-scale production.

Despite its potential, 4-amino-N-butyl-1-methyl-1H-pyrazole-5-carboxamide is not without challenges. Its stability under physiological conditions and potential toxicity profiles remain areas requiring further investigation. Ongoing research is focused on addressing these issues through structural modifications and thorough preclinical evaluations.

In conclusion, 4-amino-N-butyl